Cas no 135328-55-1 (1-(benzyloxy)-2-nitro-4-(trifluoromethyl)benzene)

• Product Name: 1-(benzyloxy)-2-nitro-4-(trifluoromethyl)benzene
• CAS No: 135328-55-1
• MF: C₁₄H₁₀F₃NO₃
• MW: 297.22931432724
• MDL: MFCD01422843
• CID: 3712749
• PubChem ID: 85614391
• Update Time: 2025-10-18

1-(benzyloxy)-2-nitro-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-nitro-1-(phenylmethoxy)-4-(trifluoromethyl)-
• 1-(benzyloxy)-2-nitro-4-(trifluoromethyl)benzene
• G22777
• 2-nitro-1-phenylmethoxy-4-(trifluoromethyl)benzene
• 135328-55-1
• JNIYURKCAKELEV-UHFFFAOYSA-N
• KFA32855
• EN300-207989

• MDL： MFCD01422843
• Inchi： 1S/C14H10F3NO3/c15-14(16,17)11-6-7-13(12(8-11)18(19)20)21-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： JNIYURKCAKELEV-UHFFFAOYSA-N
• SMILES： C1(OCC2=CC=CC=C2)=CC=C(C(F)(F)F)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 297.06127767Da
• Monoisotopic Mass: 297.06127767Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 374.1±42.0 °C at 760 mmHg
• Flash Point: 180.1±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(benzyloxy)-2-nitro-4-(trifluoromethyl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(benzyloxy)-2-nitro-4-(trifluoromethyl)benzene

Introduction to 1-(Benzyloxy)-2-nitro-4-(trifluoromethyl)benzene (CAS No. 135328-55-1)

1-(Benzyloxy)-2-nitro-4-(trifluoromethyl)benzene, with the CAS number 135328-55-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of a benzyloxy group, a nitro group, and a trifluoromethyl group, which collectively contribute to its diverse chemical properties and potential applications.

The molecular structure of 1-(benzyloxy)-2-nitro-4-(trifluoromethyl)benzene is composed of a benzene ring substituted with a benzyloxy group at the 1-position, a nitro group at the 2-position, and a trifluoromethyl group at the 4-position. The presence of these functional groups imparts specific reactivity and stability to the molecule, making it an attractive candidate for various synthetic transformations and biological studies.

In recent years, the compound has been extensively studied for its potential in pharmaceutical development. The trifluoromethyl group, known for its electron-withdrawing properties, can significantly influence the lipophilicity and metabolic stability of drug molecules. This characteristic is particularly valuable in the design of drugs that require enhanced bioavailability and reduced susceptibility to metabolic degradation.

The benzyloxy group in 1-(benzyloxy)-2-nitro-4-(trifluoromethyl)benzene can serve as a protecting group during synthetic processes, which can be selectively removed under appropriate conditions. This feature is advantageous in multi-step syntheses where intermediate protection is necessary to achieve the desired final product.

The nitro group, on the other hand, can be reduced to an amino group under suitable reducing conditions. This transformation is crucial in the synthesis of amino derivatives, which are often key intermediates in the production of various pharmaceuticals and agrochemicals. The ability to manipulate this functional group provides chemists with a powerful tool for fine-tuning the properties of target molecules.

In the context of medicinal chemistry, 1-(benzyloxy)-2-nitro-4-(trifluoromethyl)benzene has been explored as a scaffold for the development of novel therapeutic agents. For instance, recent studies have investigated its potential as an inhibitor of specific enzymes involved in disease pathways. The compound's ability to modulate enzyme activity through its unique functional groups makes it a promising lead for drug discovery efforts.

Beyond its pharmaceutical applications, 1-(benzyloxy)-2-nitro-4-(trifluoromethyl)benzene has also found use in materials science. Its high thermal stability and chemical resistance make it suitable for applications in advanced materials such as coatings, polymers, and electronic devices. The trifluoromethyl group enhances the material's hydrophobicity and chemical inertness, while the nitro group can be used to introduce additional functionalities through post-synthetic modifications.

The synthesis of 1-(benzyloxy)-2-nitro-4-(trifluoromethyl)benzene typically involves several steps, including nitration, benzylation, and trifluoromethylation reactions. Each step requires careful control of reaction conditions to ensure high yields and purity of the final product. Advances in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound on both laboratory and industrial scales.

In conclusion, 1-(benzyloxy)-2-nitro-4-(trifluoromethyl)benzene (CAS No. 135328-55-1) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of functional groups offers a wide range of applications in pharmaceutical development, materials science, and synthetic chemistry. Ongoing research continues to uncover new possibilities for this intriguing molecule, solidifying its importance in modern scientific research.